Cas no 39479-92-0 (Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI))

Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI) structure
39479-92-0 structure
Product Name:Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI)
CAS No:39479-92-0
MF:C7H10N2O2S
MW:186.231500148773
CID:297966
Update Time:2024-01-27

Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI)
    • Carbamic acid, 2-thiazolyl-, 1-methylethyl ester (9CI)
    • Inchi: 1S/C7H10N2O2S/c1-5(2)11-7(10)9-6-8-3-4-12-6/h3-5H,1-2H3,(H,8,9,10)
    • InChI Key: NEMYKTBOEKATLW-UHFFFAOYSA-N
    • SMILES: C(OC(C)C)(=O)NC1=NC=CS1

Computed Properties

  • Exact Mass: 186.046
  • Monoisotopic Mass: 186.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 79.5A^2
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